Cas no 16688-98-5 (Propanenitrile,3,3'-iminobis-, monohydrochloride (9CI))

Propanenitrile,3,3'-iminobis-, monohydrochloride (9CI) structure
16688-98-5 structure
Product Name:Propanenitrile,3,3'-iminobis-, monohydrochloride (9CI)
CAS No:16688-98-5
MF:C6H10ClN3
MW:159.616699695587
CID:213227
PubChem ID:519293
Update Time:2025-04-19

Propanenitrile,3,3'-iminobis-, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3,3'-iminobis-, monohydrochloride (9CI)
    • 3-(2-cyanoethylamino)propanenitrile
    • 3-(2-cyanoethylamino)propanenitrile,hydrochloride
    • 3,3'-iminobis-propanenitrile,monohydrochloride
    • 3,3'-Imino-di-propionitril, Hydrochlorid
    • 3,3'-imino-di-propionitrile, hydrochloride
    • 3,3'-Iminodipropionitril-hydrochlorid
    • AC1LAS28
    • NSC146564
    • NSC-146564
    • 16688-98-5
    • 3-(2-cyanoethylamino)propanenitrile;hydrochloride
    • NSC 146564
    • DTXSID50333956
    • AGN-PC-0JS8SL
    • NS00076329
    • Inchi: 1S/C6H9N3.ClH/c7-3-1-5-9-6-2-4-8;/h9H,1-2,5-6H2;1H
    • InChI Key: OORIBFQBJDBZCR-UHFFFAOYSA-N
    • SMILES: Cl.N(CCC#N)CCC#N

Computed Properties

  • Exact Mass: 159.0565
  • Monoisotopic Mass: 159.056325
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 126
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.6

Experimental Properties

  • PSA: 59.61
  • LogP: 1.59626
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